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Compound of Interest

Compound Name: Zirconium sulfate tetrahydrate

Cat. No.: B1593208 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure laboratory environment and

regulatory compliance. This guide provides essential, step-by-step procedures for the proper

disposal of zirconium sulfate tetrahydrate, a compound that is irritating to the eyes, skin, and

respiratory system.[1][2][3] Adherence to these protocols is critical for minimizing health risks

and environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). This includes chemical safety goggles or a face shield,

nitrile or rubber gloves, and a lab coat or complete suit protecting against chemicals.[3] All

handling of zirconium sulfate tetrahydrate should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation.[1][3] An eyewash

station and safety shower must be readily accessible.[1]

In the event of a spill, the area should be evacuated if necessary. For minor spills, the material

should be carefully swept up or vacuumed to avoid generating dust and placed into a suitable,

labeled container for disposal.[1][2] Spills should not be flushed into drains or released into the

environment.[2][3]
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The disposal of zirconium sulfate tetrahydrate is governed by its classification as a

hazardous waste.[4] Therefore, it is imperative to follow all local, state, and federal regulations.

[3]

Waste Identification and Segregation:

All waste containing zirconium sulfate tetrahydrate must be classified as hazardous

waste.[4]

This waste must be segregated from other laboratory waste streams to prevent

inadvertent chemical reactions. It is incompatible with strong bases and oxidizing agents.

[1][3]

Containerization:

Use a dedicated, leak-proof, and clearly labeled waste container. The label should

prominently display "Hazardous Waste" and "Zirconium Sulfate Tetrahydrate."

The container must be kept tightly closed when not in use and stored in a cool, dry, and

well-ventilated area away from incompatible materials.[1][2]

Waste Collection and Storage:

Store the sealed hazardous waste container in a designated and secure area, such as a

flammable cabinet, until it is collected for disposal.[5]

Do not mix zirconium sulfate tetrahydrate waste with other chemical waste unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and proper disposal of the waste.[6]

Provide them with accurate information about the waste composition and quantity.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data related to the

handling and disposal of zirconium sulfate tetrahydrate.

Parameter Value Reference

CAS Number 7446-31-3 [2][4]

Molecular Formula Zr(SO₄)₂ · 4H₂O [3]

Molecular Weight 355.40 g/mol [3]

Appearance White crystalline powder [1]

Solubility in Water Soluble [1]

Melting Point 410°C [3]

Oral LD50 (Rat) 3500 mg/kg [1][3]

Permissible Exposure Limit

(OSHA)
5 mg/m³ (as Zr) [3]

Threshold Limit Value (ACGIH) 5 mg/m³ (as Zr) [3]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of zirconium
sulfate tetrahydrate waste.
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Zirconium Sulfate Tetrahydrate Disposal Workflow
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Zirconium Sulfate Tetrahydrate Waste Generated

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Segregate from Incompatible Materials
(e.g., strong bases, oxidizing agents)

Place in a Dedicated, Leak-Proof
Hazardous Waste Container

Transfer to Waste Container

Securely Close the Container

Label Container:
'Hazardous Waste'

'Zirconium Sulfate Tetrahydrate'

Store in a Designated,
Well-Ventilated, and Secure Area

Ready for Storage

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor

Arrange for Waste Pickup and Disposal

Click to download full resolution via product page

Zirconium Sulfate Tetrahydrate Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1593208?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of zirconium sulfate tetrahydrate, fostering a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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